R-(-)-1,2-Propanediol
R-(-)-1,2-Propanediol
(R)-propane-1,2-diol is a propane-1,2-diol. It has a role as a human metabolite and an Escherichia coli metabolite. It is an enantiomer of a (S)-propane-1,2-diol.
A clear, colorless, viscous organic solvent and diluent used in pharmaceutical preparations.
A clear, colorless, viscous organic solvent and diluent used in pharmaceutical preparations.
Brand Name:
Vulcanchem
CAS No.:
4254-14-2
VCID:
VC0041857
InChI:
InChI=1S/C3H8O2/c1-3(5)2-4/h3-5H,2H2,1H3/t3-/m1/s1
SMILES:
CC(CO)O
Molecular Formula:
C3H8O2
Molecular Weight:
76.09 g/mol
R-(-)-1,2-Propanediol
CAS No.: 4254-14-2
Reference Standards
VCID: VC0041857
Molecular Formula: C3H8O2
Molecular Weight: 76.09 g/mol
| CAS No. | 4254-14-2 |
|---|---|
| Product Name | R-(-)-1,2-Propanediol |
| Molecular Formula | C3H8O2 |
| Molecular Weight | 76.09 g/mol |
| IUPAC Name | (2R)-propane-1,2-diol |
| Standard InChI | InChI=1S/C3H8O2/c1-3(5)2-4/h3-5H,2H2,1H3/t3-/m1/s1 |
| Standard InChIKey | DNIAPMSPPWPWGF-GSVOUGTGSA-N |
| Isomeric SMILES | C[C@H](CO)O |
| SMILES | CC(CO)O |
| Canonical SMILES | CC(CO)O |
| Description | (R)-propane-1,2-diol is a propane-1,2-diol. It has a role as a human metabolite and an Escherichia coli metabolite. It is an enantiomer of a (S)-propane-1,2-diol. A clear, colorless, viscous organic solvent and diluent used in pharmaceutical preparations. |
| Synonyms | (-)-1,2-Propanediol; (-)-Propylene Glycol; (2R)-1,2-Propanediol; (R)-1,2-Propanediol; (R)-2-Hydroxy-1-propanol; (R)-Propylene Gycol; 1-Deoxy-sn-glycerol; D-(-)-Propanediol; NSC 90793 |
| PubChem Compound | 259994 |
| Last Modified | Nov 11 2021 |
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